Cas no 2121513-54-8 (5-Bromo-3-pentyloxyphenylboronic acid pinacol ester)

• Product Name: 5-Bromo-3-pentyloxyphenylboronic acid pinacol ester
• CAS No: 2121513-54-8
• MF: C₁₇H₂₆BBrO₃
• MW: 369.101544857025
• MDL: MFCD31382560
• CID: 5079217
• Update Time: 2026-03-01

5-Bromo-3-pentyloxyphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-pentyloxyphenylboronic acid pinacol ester
• 1,3,2-Dioxaborolane, 2-[3-bromo-5-(pentyloxy)phenyl]-4,4,5,5-tetramethyl-
• 2-(3-bromo-5-(pentyloxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD31382560
• Inchi： 1S/C17H26BBrO3/c1-6-7-8-9-20-15-11-13(10-14(19)12-15)18-21-16(2,3)17(4,5)22-18/h10-12H,6-9H2,1-5H3
• InChI Key： XUYPDVUVIDMLQY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)OCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 346
• Topological Polar Surface Area: 27.7

Additional information on 5-Bromo-3-pentyloxyphenylboronic acid pinacol ester

5-Bromo-3-pentyloxyphenylboronic Acid Pinacol Ester (CAS 2121513-54-8): A Versatile Boronic Acid Derivative in Modern Chemistry

The 5-Bromo-3-pentyloxyphenylboronic acid pinacol ester (CAS 2121513-54-8) represents an important class of boronic acid derivatives that has gained significant attention in pharmaceutical research and material science. This compound, with its unique bromo-pentyloxy-phenyl structure, serves as a crucial building block in Suzuki-Miyaura cross-coupling reactions, one of the most widely used methods for carbon-carbon bond formation in organic synthesis.

Recent trends in drug discovery and bioconjugation chemistry have increased the demand for specialized boronic ester compounds. The 5-bromo-3-pentyloxy substitution pattern in this particular derivative offers distinct advantages in terms of steric hindrance and electronic properties, making it particularly valuable for creating complex molecular architectures. Researchers are increasingly exploring its potential in developing targeted therapies and diagnostic agents, especially in the context of precision medicine approaches.

The pinacol ester protection in 5-Bromo-3-pentyloxyphenylboronic acid pinacol ester enhances its stability while maintaining reactivity when needed. This characteristic has made it popular in combinatorial chemistry libraries and high-throughput screening applications. The compound's lipophilic pentyloxy chain contributes to improved membrane permeability, a feature that's particularly valuable in medicinal chemistry applications where cellular uptake is crucial.

In material science, this boronic acid derivative has shown promise in the development of functional polymers and sensing materials. Its ability to form reversible covalent bonds with diols makes it suitable for creating smart materials that respond to environmental stimuli. Recent studies have explored its incorporation into glucose-sensitive systems, aligning with the growing interest in continuous glucose monitoring technologies.

The synthesis and application of 5-Bromo-3-pentyloxyphenylboronic acid pinacol ester continue to evolve with advancements in green chemistry principles. Researchers are developing more sustainable methods for its production, focusing on catalyst optimization and waste reduction. These developments address the increasing demand for environmentally friendly synthetic protocols in the chemical industry.

Quality control of CAS 2121513-54-8 involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is particularly important for pharmaceutical applications, where even minor impurities can significantly impact biological activity. Current research focuses on developing more sensitive analytical methods to ensure batch-to-batch consistency.

Storage and handling of 5-Bromo-3-pentyloxyphenylboronic acid pinacol ester require attention to moisture sensitivity, common to many boronic acid derivatives. Best practices recommend storage under inert atmosphere and low temperature conditions to maintain stability. These considerations are particularly important for researchers working with air-sensitive compounds in synthetic chemistry.

The market for specialized boronic acid pinacol esters like CAS 2121513-54-8 has grown significantly, driven by expanding applications in drug discovery and material science. Custom synthesis services now frequently include this compound in their catalogs, offering various scales from milligram quantities for research to kilogram scales for industrial applications.

Future directions for 5-Bromo-3-pentyloxyphenylboronic acid pinacol ester research include exploring its potential in bioconjugation techniques and targeted drug delivery systems. The compound's unique structure makes it a candidate for developing theranostic agents that combine therapeutic and diagnostic capabilities. These applications align with current trends in personalized medicine and multifunctional nanomaterials.

In conclusion, 5-Bromo-3-pentyloxyphenylboronic acid pinacol ester (CAS 2121513-54-8) represents a versatile tool in modern chemistry with wide-ranging applications from pharmaceutical development to advanced material design. Its unique combination of chemical reactivity and structural features continues to inspire innovative applications across multiple scientific disciplines.